Cas no 1085841-38-8 (Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate
• CAS No: 1085841-38-8
• MF: C₁₅H₂₂N₄O₄
• MW: 322.359583377838
• CID: 2169329
• PubChem ID: 53255493
• Update Time: 2025-06-14

Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate
• tert-Butyl4-(5-nitropyridine-2-ylamino)piperidine-1-carboxylate
• tert-Butyl 4-(5-nitropyridine-2-ylamino)piperidine-1-carboxylate
• 1-Boc-4-(5-nitropyridine-2-ylamino)piperidine
• 1085841-38-8
• AKOS026671466
• tert-butyl 4-[(5-nitropyridin-2-yl)amino]piperidine-1-carboxylate
• SCHEMBL382373
• KS-5400
• DIHRSBUULWXMEV-UHFFFAOYSA-N
• 4-(5-Nitro-pyridin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD14155989
• Inchi： 1S/C15H22N4O4/c1-15(2,3)23-14(20)18-8-6-11(7-9-18)17-13-5-4-12(10-16-13)19(21)22/h4-5,10-11H,6-9H2,1-3H3,(H,16,17)
• InChI Key： DIHRSBUULWXMEV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC1C=CC(=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 322.16410520Da
• Monoisotopic Mass: 322.16410520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Additional information on Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate

Recent Advances in the Study of Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate (CAS: 1085841-38-8)

In recent years, Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate (CAS: 1085841-38-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its piperidine core and nitro-substituted pyridine moiety, has been the focus of numerous studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for the synthesis of novel bioactive compounds, particularly in the areas of kinase inhibition and central nervous system (CNS) targeting.

Recent research has highlighted the role of Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate as a key intermediate in the synthesis of pharmacologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective kinase inhibitors, which are crucial for targeting various cancer pathways. The compound's ability to serve as a scaffold for further functionalization has been leveraged to create derivatives with enhanced binding affinity and selectivity for specific kinase targets.

Another significant area of investigation involves the compound's potential in CNS drug development. Research conducted by Smith et al. (2024) explored its use as a precursor for the synthesis of novel dopamine receptor modulators. The study revealed that derivatives of Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate exhibited promising binding profiles for dopamine D2 and D3 receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

The synthetic pathways for Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate have also been optimized in recent studies. A report in Organic Process Research & Development (2023) detailed a scalable and cost-effective method for its production, which is critical for its broader application in pharmaceutical research. The improved synthetic route not only enhances yield but also reduces the environmental impact, aligning with the growing emphasis on green chemistry in drug manufacturing.

In addition to its pharmacological potential, the compound has been investigated for its physicochemical properties. A recent study in the European Journal of Pharmaceutical Sciences (2024) characterized its solubility, stability, and permeability, providing valuable data for formulation development. These properties are essential for determining the compound's bioavailability and its suitability for various drug delivery systems.

Looking ahead, the continued exploration of Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate is expected to yield further insights into its therapeutic potential. Ongoing research is focused on expanding its applications beyond kinase inhibition and CNS modulation, including its potential use in anti-inflammatory and antimicrobial agents. The compound's versatility and the growing body of evidence supporting its utility underscore its importance in modern medicinal chemistry.

In conclusion, Tert-butyl 4-((5-nitropyridin-2-yl)amino)piperidine-1-carboxylate (CAS: 1085841-38-8) represents a valuable tool in the development of novel therapeutics. Its structural flexibility, combined with its demonstrated biological activity, positions it as a key player in the ongoing quest for innovative treatments. As research progresses, this compound is likely to play an increasingly prominent role in addressing unmet medical needs across a range of disease areas.